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Compound of Interest

Compound Name: Agronex

Cat. No.: B1211153 Get Quote

An examination of available data reveals that "Agronex" is not a singular chemical entity but a

trade name utilized by various agricultural enterprises. The most pertinent product under this

name, for which technical data is accessible, is a non-ionic coadjuvant produced by Agrofercol.

This guide synthesizes the available information on this agricultural adjuvant and outlines

standardized methodologies for evaluating the solubility and stability of such formulations.

For researchers, scientists, and professionals in drug and agricultural development,

understanding the physicochemical properties of a formulation is paramount. While specific, in-

depth solubility and stability studies for the commercial product "Agronex" are not publicly

available, this document presents the known characteristics of the Agrofercol formulation and

provides a framework of typical experimental protocols for assessing such products.

Physicochemical Properties of Agronex Adjuvant
The "Agronex" coadjuvant from Agrofercol is a formulation containing Arylpolyethyleneglycol

ether and Alkylpolyether ethoxylated alcohol as its primary active ingredients. The following

table summarizes the physical and chemical properties as indicated in the product's technical

data sheet.
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Property Value

State Liquid

Color Blue

Density 1.0 g/mL

pH 8.5

pH in 10% Solution 7.6

Surface Tension (Water) 72.84 Dinas/cm

Surface Tension (with Agronex) 35.51 Dinas/cm

Composition of Agronex Adjuvant
The guaranteed composition of the Agronex coadjuvant is detailed below. The precise nature

of the "additives and vehicles" is proprietary information of the manufacturer.

Component Concentration (g/L)

Arylpolyethyleneglycol ether 140

Alkylpolyether ethoxylated alcohol 140

Additives and vehicles 720

Methodology for Application
According to the technical data sheet, the recommended method for application involves

mixing Agronex with water before adding the agrochemical, followed by agitation. The

application is carried out using conventional spraying equipment. The recommended dosage

varies from 1 to 3 mL of Agronex per liter of water, or 200 to 600 mL per 200 liters of water,

depending on the type of agrochemical (herbicide, insecticide, or fungicide) it is being mixed

with.
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Hypothetical Experimental Protocols for Solubility
and Stability Assessment
In the absence of specific published studies for "Agronex," the following represents a standard

approach to determining the solubility and stability of a similar agricultural adjuvant.

Solubility Determination Protocol
The solubility of an adjuvant in various solvents, particularly water, is critical for its effective

application. A standard protocol to determine solubility would involve the following steps:

Preparation of Saturated Solutions: A series of vials are prepared, each containing a fixed

volume of the solvent (e.g., deionized water, ethanol, or a relevant buffer solution).

Increasing amounts of the "Agronex" adjuvant are added to each vial.

Equilibration: The vials are sealed and agitated at a constant temperature (e.g., 25°C) for a

predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Visual inspection

for undissolved material is performed.

Separation and Quantification: The solutions are centrifuged or filtered to remove any

undissolved adjuvant. The concentration of a marker compound from the adjuvant in the

clear supernatant is then determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Data Analysis: The solubility is reported as the concentration of the adjuvant in the saturated

solution, typically in g/L or mg/mL. This process can be repeated at different temperatures

and pH values to build a comprehensive solubility profile.

Stability Study Protocol
Stability studies are essential to determine the shelf-life of a product and its degradation profile

under various environmental conditions. A typical stability study for an adjuvant would include:

Sample Preparation and Storage: Samples of the "Agronex" adjuvant are stored in its

commercial packaging under controlled environmental conditions. These conditions typically

include long-term storage (e.g., 25°C/60% RH) and accelerated storage (e.g., 40°C/75%

RH).
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Time Points: Samples are pulled from the storage chambers at predetermined time points

(e.g., 0, 3, 6, 9, 12, 18, and 24 months for long-term studies; 0, 1, 3, and 6 months for

accelerated studies).

Analytical Testing: At each time point, the samples are analyzed for various parameters,

including:

Appearance: Visual inspection for any changes in color, clarity, or for the presence of

precipitation.

pH: Measurement of the solution's pH.

Assay of Active Ingredients: Quantification of the active ingredients (Arylpolyethyleneglycol

ether and Alkylpolyether ethoxylated alcohol) using a validated stability-indicating

analytical method (e.g., HPLC).

Degradation Products: Identification and quantification of any new peaks that appear in

the chromatogram, which may indicate degradation products.

Data Evaluation: The data collected over time is trended to establish the rate of degradation

of the active ingredients and the formation of any degradants. This information is used to

determine the product's shelf-life and recommended storage conditions.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

solubility and stability testing.
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Caption: Workflow for Determining Adjuvant Solubility.
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To cite this document: BenchChem. [Unraveling "Agronex": A Technical Overview of a Widely
Used Agricultural Adjuvant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211153#agronex-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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